Cas no 946249-36-1 (N-(3-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide)

• Product Name: N-(3-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide
• CAS No: 946249-36-1
• MF: C₁₈H₂₂ClN₅O₂
• MW: 375.852582454681
• CID: 6509812
• Update Time: 2025-05-19

N-(3-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide

• Inchi： 1S/C18H22ClN5O2/c1-3-26-17-12-16(20-13(2)21-17)23-7-9-24(10-8-23)18(25)22-15-6-4-5-14(19)11-15/h4-6,11-12H,3,7-10H2,1-2H3,(H,22,25)
• InChI Key： AISPPIHOLYFOGB-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(Cl)=C2)=O)CCN(C2C=C(OCC)N=C(C)N=2)CC1

Additional information on N-(3-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide

Introduction to N-(3-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide (CAS No. 946249-36-1)

N-(3-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide, identified by its CAS number 946249-36-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential therapeutic applications. The compound features a piperazine core linked to a pyrimidine moiety, with substituents that enhance its pharmacological properties. The 3-chlorophenyl group and the 6-ethoxy-2-methylpyrimidin-4-yl fragment contribute to its unique chemical profile, making it a candidate for further investigation in drug discovery.

The synthesis of N-(3-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-chlorophenyl group at the beginning of the synthesis pathway is crucial, as it influences the electronic properties of the molecule. Subsequent functionalization with the 6-ethoxy-2-methylpyrimidin-4-yl group further modulates its interactions with biological targets. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

In recent years, there has been a growing interest in developing small molecules that modulate neurotransmitter systems. N-(3-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide has been investigated for its potential role in affecting central nervous system (CNS) function. Preliminary studies suggest that this compound may interact with serotonin and dopamine receptors, which are implicated in various neurological disorders. The presence of the piperazine ring enhances its ability to cross the blood-brain barrier, making it a promising candidate for treating conditions such as depression and anxiety.

The pharmacological activity of N-(3-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide has been explored through both in vitro and in vivo experiments. In cell-based assays, the compound has demonstrated binding affinity to several key receptors, including serotonin 5-HT1A and dopamine D2 receptors. These interactions suggest that it may exert anxiolytic and antidepressant effects. Further studies using animal models have provided additional insights into its behavioral effects, showing potential for mitigating stress-related behaviors.

The structural features of N-(3-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide, particularly the combination of the piperazine and > moieties, contribute to its unique pharmacological profile. The electron-withdrawing nature of the /chloro/phenyl/ group enhances its binding interactions, while the ethoxy substituent on the pyrimidine ring modulates metabolic stability. These features make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

In conclusion, N-(3-chlorophenyl4-(6ethoxy-)2methylpyrimidinin4y)piperazine1carboxamide, CAS No.946249361), represents a significant advancement in pharmaceutical research. Its complex structure and promising pharmacological properties position it as a valuable compound for further development in treating neurological disorders. Continued investigation into its mechanisms of action and therapeutic potential will likely lead to new insights and applications in medicine.